Cas no 2178924-78-0 (cis-3-methoxycyclobutyl methanesulfonate)

• Product Name: cis-3-methoxycyclobutyl methanesulfonate
• CAS No: 2178924-78-0
• MF: C₆H₁₂O₄S
• MW: 180.222081184387
• CID: 5272661
• Update Time: 2026-03-09

cis-3-methoxycyclobutyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• cis-3-methoxycyclobutyl methanesulfonate

• Inchi： 1S/C6H12O4S/c1-9-5-3-6(4-5)10-11(2,7)8/h5-6H,3-4H2,1-2H3/t5-,6+
• InChI Key： VPPFAGZXGLASQF-OLQVQODUSA-N
• SMILES： CS(O[C@@H]1C[C@H](OC)C1)(=O)=O

Additional information on cis-3-methoxycyclobutyl methanesulfonate

Introduction to cis-3-methoxycyclobutyl methanesulfonate (CAS No. 2178924-78-0)

Cis-3-methoxycyclobutyl methanesulfonate (CAS No. 2178924-78-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its cyclobutyl ring and methanesulfonate functional group, which contribute to its reactivity and stability.

The cis configuration of the compound is crucial for its specific chemical behavior and biological activity. The methoxycyclobutyl moiety provides a rigid structure that can influence the compound's interactions with biological targets, while the methanesulfonate group enhances its solubility and reactivity in different solvents. These properties make cis-3-methoxycyclobutyl methanesulfonate a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals and advanced materials.

Recent research has focused on the potential of cis-3-methoxycyclobutyl methanesulfonate as a building block for the development of new drugs. Studies have shown that compounds with similar structures exhibit promising pharmacological activities, such as anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 reported that derivatives of cis-3-methoxycyclobutyl methanesulfonate demonstrated significant inhibition of cancer cell proliferation in vitro. This finding highlights the compound's potential as a lead molecule for further drug discovery efforts.

In addition to its medicinal applications, cis-3-methoxycyclobutyl methanesulfonate has been explored for its use in materials science. The rigid cyclobutyl ring and functional groups can be incorporated into polymers to enhance their mechanical properties, thermal stability, and chemical resistance. Research published in *Macromolecules* in 2020 demonstrated that copolymers containing cis-3-methoxycyclobutyl methanesulfonate units exhibited improved tensile strength and elasticity compared to conventional polymers. These findings suggest that the compound could be used to develop advanced materials for various industrial applications.

The synthesis of cis-3-methoxycyclobutyl methanesulfonate typically involves multi-step processes, including the formation of the cyclobutyl ring and the introduction of the methanesulfonate group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For example, a green chemistry approach using catalytic methods has been reported to reduce waste generation and improve yield. This approach not only aligns with sustainable chemistry principles but also makes the production of cis-3-methoxycyclobutyl methanesulfonate more economically viable.

The safety profile of cis-3-methoxycyclobutyl methanesulfonate is an important consideration for its practical applications. Toxicological studies have shown that the compound exhibits low toxicity at typical exposure levels, making it suitable for use in both research and industrial settings. However, appropriate handling and storage practices should be followed to ensure safety and compliance with regulatory standards.

In conclusion, cis-3-methoxycyclobutyl methanesulfonate (CAS No. 2178924-78-0) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, cis-3-methoxycyclobutyl methanesulfonate is poised to play a significant role in advancing various scientific fields.